{2-Butyl-4-chloro-1-[(4-nitrophenyl)methyl]-1H-imidazol-5-yl}acetic acid

• CAS No.: 114772-03-1
• Molecular Formula: C16H18ClN3O4
• Molecular Weight: 351.78 g/mol
• IUPAC Name: 2-[2-butyl-5-chloro-3-[(4-nitrophenyl)methyl]imidazol-4-yl]acetic acid
• InChI: InChI=1S/C16H18ClN3O4/c1-2-3-4-14-18-16(17)13(9-15(21)22)19(14)10-11-5-7-12(8-6-11)20(23)24/h5-8H,2-4,9-10H2,1H3,(H,21,22)
• InChI Key: GSXCMKWZZYPXIJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC(=C(N1CC2=CC=C(C=C2)[N+](=O)[O-])CC(=O)O)Cl

Description

{2-Butyl-4-chloro-1-[(4-nitrophenyl)methyl]-1H-imidazol-5-yl}acetic acid is a useful research compound. Its molecular formula is C16H18ClN3O4 and its molecular weight is 351.78 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-Butyl-4-chloro-5-(cyanomethyl)-1-(4-nitrobenzyl)imidazole (7.08 g) and a 1:1 mixture of 12N HCl and glacial acetic acid (175 mL) were mixed and refluxed for 6 hours. The solvents were removed by rotary evaporation and water (300 mL) was then added to the residue. After a few minutes, the product precipitated and was collected and dried to give 7.35 g of a solid; m.p. 207.0°-210.0°. NMR (200 MHz, DMSO-d6 /CDCl3) δ 8.20 (d, 2H, J=10 Hz); 7.22 (d, 2H, J=10 Hz); 5.28 (s, 2H); 3.42 (s, 2H); 2.52 (t, 2H, J=7 Hz); 1.64 (m, 2H); 1.34 (m, 2H); 0.86 (t, 3H, J=7 Hz). Anal. Calcd. for C16H18ClN3O4 ; C, 54.63; H, 5.16; N, 11.94. Found: C, 54.52; H, 5.05; N, 12.21.

Synthesis routes and methods II

Procedure details

Methyl 2-butyl-5-chloro-1-(4-nitrobenzyl)-imidazole-5-acetate was also prepared by the procedure described in Example 2 Part B from 2-butyl-5-chloro-1-(4-nitrobenzyl)imidazole-5-acetic acid. NMR (200 MHz, CDCl3) δ8.23 (d, 2H, J=10 Hz); 7.20 (d, 2H, J=10 Hz); 5.21 (s, 2H); 3.75 (s, 3H); 3.67 (s, 2H); 2.58 (t of t, 2H, J=7 Hz); 1.32 (q of t, 2H, J=7 Hz); 0.86 (t, 3H, J=7 Hz). Mass Calcd. for C17H20ClN3O4 ; 365.1142. Found 365.1132.